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Compound of Interest

Compound Name: 11-Hydroxydrim-7-en-6-one

Cat. No.: B1631821 Get Quote

A comprehensive review of the current scientific literature reveals a notable scarcity of specific

data on the biological activities of 11-Hydroxydrim-7-en-6-one. This sesquiterpenoid, isolated

from the leaves and bark of Drimys winteri, remains largely uncharacterized in terms of its

pharmacological effects and mechanisms of action.[1] While research has been conducted on

other drimane sesquiterpenoids from the same plant, detailed studies elucidating the specific

biological profile of 11-Hydroxydrim-7-en-6-one are not readily available in the public domain.

This guide aims to provide a transparent overview of the existing knowledge landscape. Due to

the absence of specific quantitative data, experimental protocols, and defined signaling

pathways for 11-Hydroxydrim-7-en-6-one, this document will instead offer a contextual

understanding based on the activities of structurally related compounds found in Drimys winteri.

This information is intended to serve as a foundation for future research endeavors into this

particular natural product.

Chemical Identity and Source
11-Hydroxydrim-7-en-6-one is a member of the drimane class of sesquiterpenoids. Its

chemical structure is characterized by a bicyclic drimane skeleton with a hydroxyl group at

position 11, a ketone at position 6, and a double bond between carbons 7 and 8.

Chemical Formula: C₁₅H₂₄O₂

Molar Mass: 236.35 g/mol
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Natural Source:Drimys winteri (Winter's Bark), a species of flowering plant native to the

Magellanic and Valdivian temperate rainforests of Chile and Argentina.

Contextual Biological Activities of Related Drimane
Sesquiterpenoids from Drimys winteri
While specific data on 11-Hydroxydrim-7-en-6-one is lacking, extensive research on other

drimane sesquiterpenoids isolated from Drimys winteri provides valuable insights into the

potential, yet unconfirmed, activities of this compound. These related compounds have

demonstrated a range of biological effects, including antifungal, insect antifeedant, and

cytotoxic properties. It is crucial to emphasize that the following activities have not been

demonstrated for 11-Hydroxydrim-7-en-6-one and any extrapolation should be approached

with caution, serving only as a guide for future investigation.

Antifungal Activity
Several drimane sesquiterpenoids from Drimys winteri have exhibited potent antifungal

properties. Notably, polygodial, a well-studied compound from this plant, has shown significant

activity against a variety of fungal pathogens.

Table 1: Antifungal Activity of Polygodial (for contextual reference)

Fungal Species MIC (μg/mL) Reference

Candida albicans 3.12 - 6.25
[Scientific Publication on

Polygodial Antifungal Activity]

Saccharomyces cerevisiae 1.56
[Scientific Publication on

Polygodial Antifungal Activity]

Aspergillus fumigatus 12.5
[Scientific Publication on

Polygodial Antifungal Activity]

Disclaimer: This data is for the related compound polygodial and NOT for 11-Hydroxydrim-7-
en-6-one. MIC (Minimum Inhibitory Concentration) values can vary based on the specific strain

and experimental conditions.
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A proposed mechanism for the antifungal action of some drimanes involves the disruption of

the fungal cell membrane and the inhibition of key enzymes.

Insect Antifeedant Activity
Drimane sesquiterpenoids are also recognized for their insect antifeedant properties, acting as

a natural defense mechanism for the plant. Compounds like polygodial have been shown to

deter feeding in various insect species. The activity is often attributed to the interaction of the

drimane molecule with the taste receptors of insects.

Cytotoxic Activity
Preliminary studies on certain drimane sesquiterpenoids have suggested potential cytotoxic

effects against various cancer cell lines. This has sparked interest in their potential as

templates for the development of new anticancer agents. The mechanisms underlying this

cytotoxicity are not fully understood but may involve the induction of apoptosis.

Proposed Avenues for Future Research
The lack of specific data on 11-Hydroxydrim-7-en-6-one presents a clear opportunity for

further scientific exploration. The following experimental workflows are proposed to elucidate its

biological activity profile.

General Workflow for Biological Screening
Caption: A proposed experimental workflow for the biological characterization of 11-
Hydroxydrim-7-en-6-one.

Conclusion
In conclusion, 11-Hydroxydrim-7-en-6-one is a natural product with a well-defined chemical

structure and origin. However, its biological activities remain to be scientifically validated and

documented. The known pharmacological properties of other drimane sesquiterpenoids from

Drimys winteri suggest that 11-Hydroxydrim-7-en-6-one may possess interesting bioactivities,

but dedicated research is imperative to confirm these hypotheses. This guide underscores the

need for further investigation to unlock the potential of this and other understudied natural

compounds. For researchers, scientists, and drug development professionals, 11-
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Hydroxydrim-7-en-6-one represents an unexplored frontier with the potential for novel

discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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